Cas no 2138073-53-5 (3-ethyl-6,6-dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid)

• Product Name: 3-ethyl-6,6-dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid
• CAS No: 2138073-53-5
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5992926
• PubChem ID: 165952801
• Update Time: 2025-05-21

3-ethyl-6,6-dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1154435
• 2138073-53-5
• 3-ethyl-6,6-dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid

• Inchi： 1S/C12H18N2O2/c1-4-9-13-10(11(15)16)8-5-6-12(2,3)7-14(8)9/h4-7H2,1-3H3,(H,15,16)
• InChI Key： JPXFJTUBXHJHRH-UHFFFAOYSA-N
• SMILES： OC(C1=C2CCC(C)(C)CN2C(CC)=N1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-ethyl-6,6-dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid

3-Ethyl-6,6-Dimethyl-5H,6H,7H,8H-Imidazo[1,5-a]Pyridine-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2138073-53-5, commonly referred to as 3-Ethyl-6,6-Dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural features and diverse biological activities. The imidazo[1,5-a]pyridine core of this molecule is a bicyclic structure that combines the properties of imidazole and pyridine rings, making it a versatile scaffold for various chemical modifications.

Recent studies have highlighted the potential of 3-Ethyl-6,6-Dimethyl-imidazo[1,5-a]pyridine carboxylic acid as a promising candidate in drug discovery efforts. Researchers have explored its ability to modulate key cellular pathways and its potential application in treating diseases such as cancer and neurodegenerative disorders. The carboxylic acid functional group in this molecule plays a crucial role in its bioavailability and interaction with biological systems.

The synthesis of CAS No. 2138073-53-5 involves a multi-step process that typically includes the formation of the imidazo[1,5-a]pyridine ring system followed by functionalization at specific positions. The introduction of the ethyl and dimethyl substituents is critical for optimizing the molecule's physicochemical properties and enhancing its stability in physiological environments.

One of the most intriguing aspects of this compound is its ability to act as a ligand for various receptors and enzymes. For instance, studies have shown that 3-Ethyl-6,6-Dimethyl-imidazo[1,5-a]pyridine carboxylic acid can bind to G-protein coupled receptors (GPCRs), which are integral to numerous cellular signaling processes. This property makes it a valuable tool in understanding receptor-ligand interactions and developing novel therapeutic agents.

In terms of pharmacokinetics, the carboxylic acid group contributes to the molecule's solubility and absorption profile. Researchers have optimized the formulation of this compound to improve its bioavailability while minimizing potential side effects. Preclinical studies have demonstrated that CAS No. 2138073-53-5 exhibits favorable pharmacokinetic properties, making it a strong candidate for further clinical evaluation.

Another area of interest is the compound's role in modulating oxidative stress and inflammation. The imidazo[1,5-a]pyridine framework has been shown to possess antioxidant properties, which could be harnessed in treating conditions associated with oxidative damage. Furthermore, the presence of the ethyl and dimethyl groups enhances the molecule's ability to penetrate cellular membranes and exert its effects at target sites.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on CAS No. 2138073-53-5. These studies have provided insights into the molecule's binding affinity for various protein targets and its potential for allosteric modulation of enzyme activity. Such findings underscore the importance of this compound as a lead structure in drug design.

In conclusion, CAS No. 2138073-53-5, or 3-Ethyl-6,6-Dimethyl-imidazo[1,5-a]pyridine carboxylic acid, represents a significant advancement in organic chemistry with promising applications in pharmacology and medicine. Its unique structure and functional groups make it an ideal candidate for exploring novel therapeutic strategies against a wide range of diseases.